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Compound of Interest

Compound Name: 5-Bromo-2-tert-butylpyridine

Cat. No.: B1288587 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of 5-Bromo-2-tert-butylpyridine, including

detailed personal protective equipment (PPE) requirements, operational procedures, and

disposal plans.

Chemical Identifier:

Name: 5-Bromo-2-tert-butylpyridine

CAS Number: 39919-58-9

Molecular Formula: C₉H₁₂BrN

Hazard Summary: 5-Bromo-2-tert-butylpyridine is a chemical that requires careful handling

due to its potential health hazards. It is known to cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[1] Ingestion may also be harmful.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 5-Bromo-2-tert-butylpyridine.
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles / Face Shield

Must meet ANSI Z.87.1 1989

standard. A face shield should

be worn over safety glasses if

there is a risk of splashing.

Hands Chemical-resistant gloves

Butyl rubber or PVA gloves are

recommended. Nitrile gloves

may not offer sufficient

protection and should be

avoided. Always consult the

manufacturer's glove

compatibility chart.

Body Laboratory Coat

A fully-buttoned lab coat made

of a flame-resistant material

like Nomex® with cotton

clothing underneath is

recommended. Avoid polyester

or acrylic fabrics.

Feet Closed-toe Shoes
Shoes must cover the entire

foot (closed toe and heel).

Respiratory Respirator (if necessary)

Use a respirator if engineering

controls (e.g., fume hood) are

not sufficient to maintain

exposure below permissible

limits. This requires enrollment

in a respiratory protection

program, including medical

clearance and fit testing.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

Store away from heat, sparks, open flames, and other sources of ignition.[4]

Handling:

All handling of 5-Bromo-2-tert-butylpyridine should be conducted in a properly functioning

certified laboratory chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1][2]

An emergency eyewash station and safety shower must be readily accessible within the

immediate work area.[4]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2]

Waste should be collected in a sealable, airtight, and compatible container.

Do not dispose of down the drain or into the environment.[1]

Emergency Procedures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation occurs.[1]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://aksci.com/sds/1524DH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161940250&productDescription=4-TERT-BUTYLPYRIDINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b1288587?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://aksci.com/sds/1524DH_SDS.pdf
https://aksci.com/sds/1524DH_SDS.pdf
https://aksci.com/sds/1524DH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://aksci.com/sds/1524DH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/1524DH_SDS.pdf
https://aksci.com/sds/1524DH_SDS.pdf
https://aksci.com/sds/1524DH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Remove the person to fresh air and keep them in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Spill: For a small spill, trained personnel wearing appropriate PPE may clean it up using an

inert absorbent material (e.g., sand, earth, or vermiculite).[4][5] Place the absorbed material

into a suitable container for disposal.[1] For large spills, evacuate the area and contact

emergency responders.
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Caption: Workflow for the safe handling of 5-Bromo-2-tert-butylpyridine.
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Caption: Emergency response plan for a spill or exposure incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for 5-
Bromo-2-tert-butylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288587#personal-protective-equipment-for-
handling-5-bromo-2-tert-butylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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